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Compound of Interest

Compound Name: SARS-CoV-2 nsp3-IN-1

Cat. No.: B15566518 Get Quote

Application Notes
The non-structural protein 3 (nsp3) of SARS-CoV-2 contains a macrodomain (Mac1) that plays

a crucial role in the viral life cycle by reversing host-mediated antiviral ADP-ribosylation,

thereby counteracting the host's innate immune response.[1][2][3] This function makes the

nsp3 macrodomain a compelling target for the development of antiviral therapeutics.[2][3][4]

The following protocol provides a detailed methodology for the high-yield expression and

purification of the SARS-CoV-2 nsp3 macrodomain in Escherichia coli. The expressed protein

is N-terminally His-tagged to facilitate purification by immobilized metal affinity chromatography

(IMAC), followed by size-exclusion chromatography (SEC) to achieve high purity. This protocol

is intended for researchers, scientists, and drug development professionals requiring a reliable

source of purified nsp3 macrodomain for structural, biochemical, and drug screening assays.

Quantitative Data Summary
The following table summarizes typical quantitative data obtained from the expression and

purification of the SARS-CoV-2 nsp3 macrodomain using the protocol described below. Values

can vary depending on the specific construct, expression conditions, and equipment used.
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Parameter Typical Value(s) Notes

Vector pNIC28-Bsa4, pDEST

Plasmids conferring kanamycin

or carbenicillin resistance with

a T7 promoter.[4][5][6]

Expression Host
E. coli Rosetta (DE3) or

BL21(DE3)

Strains suitable for expressing

proteins from T7 promoter-

based vectors.[4][6][7]

Culture Volume 1 - 6 L
Scalable based on required

protein yield.[5][7]

OD600 at Induction 1.0 - 1.4

Optimal cell density for

induction of protein

expression.[4][5]

IPTG Concentration 0.4 - 1.0 mM

Isopropyl β-D-1-

thiogalactopyranoside

concentration for inducing

expression.[5][8]

Induction Temperature 16 - 18 °C
Lower temperatures promote

proper protein folding.[4][5][8]

Induction Time Overnight (16-18 hours)
Duration of protein expression

post-induction.[4][5]

Purification Steps IMAC, SEC

Immobilized Metal Affinity

Chromatography followed by

Size Exclusion

Chromatography.[1][4]

Final Protein Yield 6 - 45 mg/L of culture

Varies significantly based on

the specific construct and

protocol adherence.[6][7]

Purity >95% As determined by SDS-PAGE.

Final Protein Concentration >6 - 45 mg/mL

Concentration achieved after

final purification and

concentration steps.[6][7]
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Molecular Weight (His-tagged) ~18-20 kDa
Dependent on the specific

construct and tags.[7]

Experimental Workflow Diagram
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Experimental Workflow for SARS-CoV-2 nsp3 Macrodomain Expression and Purification
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Caption: Workflow for nsp3 macrodomain expression and purification.
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Experimental Protocols
Transformation and Expression

Transformation: Transform a chemically competent E. coli strain, such as Rosetta (DE3) or

BL21(DE3), with a plasmid encoding the N-terminally His-tagged SARS-CoV-2 nsp3

macrodomain (e.g., in a pNIC28-Bsa4 or pDEST vector).[4][6][7] Plate the transformation

mixture on an LB agar plate containing the appropriate antibiotic (e.g., 50 µg/mL kanamycin

or carbenicillin) and incubate overnight at 37°C.[6][9]

Starter Culture: Inoculate a single colony from the agar plate into 10-50 mL of Luria-Bertani

(LB) broth supplemented with the appropriate antibiotic.[5][9] Grow the starter culture

overnight at 37°C with shaking at 200 rpm.[5][9]

Large-Scale Culture: The following day, use the starter culture to inoculate 1 L of Terrific

Broth (TB) or LB media containing the appropriate antibiotic in a baffled flask.[4][6] Grow the

culture at 37°C with vigorous shaking (200 rpm).[8]

Induction: Monitor the optical density of the culture at 600 nm (OD600). When the OD600

reaches 1.0-1.4, reduce the temperature of the incubator to 18°C.[4][5] Once the culture has

cooled, induce protein expression by adding IPTG to a final concentration of 0.4-1.0 mM.[5]

[8]

Harvest: Continue to incubate the culture overnight (16-18 hours) at 18°C with shaking at

180 rpm.[5][7] Harvest the bacterial cells by centrifugation at 4,000 x g for 30 minutes at 4°C.

[5][8] Discard the supernatant and store the cell pellet at -80°C until purification.[5][7]

Protein Purification
Cell Lysis: Resuspend the frozen cell pellet in lysis buffer (e.g., 50 mM HEPES pH 7.5, 500

mM NaCl, 5% glycerol, 20 mM imidazole, 0.5 mM TCEP).[4][7] The buffer volume should be

approximately 5 mL per gram of wet cell paste. Add lysozyme and Benzonase to the

resuspended pellet to facilitate cell wall breakdown and nucleic acid digestion.[6][7] Lyse the

cells by sonication or high-pressure homogenization on ice.[1][4]

Clarification: Centrifuge the lysate at high speed (e.g., 38,000 x g) for 1 hour at 4°C to pellet

insoluble cell debris.[8][10] Carefully collect the supernatant, which contains the soluble His-
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tagged nsp3 macrodomain.

Immobilized Metal Affinity Chromatography (IMAC):

Equilibrate a Ni-NTA or other nickel-charged affinity resin (e.g., Ni Sepharose 6 FF) in a

gravity-flow column with lysis buffer.[7][8]

Load the clarified lysate onto the equilibrated column.[1]

Wash the column with several column volumes of wash buffer (e.g., lysis buffer with a

slightly higher imidazole concentration, such as 20-40 mM) to remove non-specifically

bound proteins.[4][8]

Elute the His-tagged nsp3 macrodomain from the resin using an elution buffer containing a

high concentration of imidazole (e.g., 300-500 mM imidazole).[1][8] Collect the eluate in

fractions.

Size-Exclusion Chromatography (SEC):

Concentrate the pooled IMAC elution fractions containing the nsp3 macrodomain using a

centrifugal concentrator with an appropriate molecular weight cutoff (e.g., 10 kDa).

Further purify the protein by injecting the concentrated sample onto a size-exclusion

chromatography column (e.g., HiLoad 16/600 Superdex 75 pg) pre-equilibrated with a

suitable gel filtration buffer (e.g., 20 mM HEPES pH 7.5, 250 mM NaCl, 2 mM DTT).[4][7]

Collect fractions and analyze them by SDS-PAGE to identify those containing the pure

nsp3 macrodomain.

Concentration and Storage:

Pool the pure fractions from the SEC step and concentrate the protein to a final

concentration of >6 mg/mL.[6]

For long-term storage, flash-freeze the purified protein in liquid nitrogen and store at

-80°C.[4][7] The addition of glycerol to a final concentration of 10% can help prevent

freeze-thaw damage.[1]
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Quality Control
SDS-PAGE: Analyze samples from each stage of the purification process (clarified lysate,

flow-through, washes, elutions, and final purified protein) by SDS-PAGE to monitor the

purification efficiency and assess the purity of the final product.[7]

Mass Spectrometry: The identity and integrity of the purified protein can be confirmed by

mass spectrometry.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15566518#protocol-for-expressing-and-purifying-
sars-cov-2-nsp3-macrodomain]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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